CMPI hydrochloride
Description
Potent positive allosteric modulator of α4β2 nAChRs (EC50 values are 20 and 18 nM for rat and human, respectively). Selective for hα4β2 over hα3β2, hα3β4 and hα7. Inhibits (α4)2(β2)3, muscle-type and Torpedo nAChRs (IC50 values are 0.5, 0.7 and 0.2 μM, respectively), but not (α4)3(β2)2 receptors. Exhibits ability to photoincorporate into aliphatic and nucleophilic amino acid side chains.
Scientific Research Applications
1. Role in Chemical Mechanical Planarization of Copper
CMPI hydrochloride plays a significant role in the production of integrated circuits containing copper interconnects, particularly in the process of chemical mechanical polishing (CMP). Research by Aksu and Doyle (2002) investigated the role of glycine in CMP, a process crucial in the manufacturing of electronic devices, and examined the electrochemical processes involved in the oxidative dissolution of copper, which is integral to this application (Aksu & Doyle, 2002).
2. Phosgene Recovery in 3-Chloro-4-Methyl Phenyl Isocyanate Units
In the context of 3-chloro-4-methyl phenyl isocyanate (CMPI) production, the recovery of phosgene, a highly toxic substance used in the production process, is a crucial aspect. Bi Rongsha (2014) explored optimizing the recovery process, which is vital for safety, cost-efficiency, and environmental considerations in CMPI production units (Bi Rongsha, 2014).
3. Integration and Virtual Reality Exploration of Biomedical Data
CMPI is also employed in advanced computational biology applications. Sommer and Schreiber (2017) discussed the use of CELLmicrocosmos 4 PathwayIntegration (CmPI) and VANTED for modeling and visualizing metabolic processes, indicating CMPI's role in facilitating advanced visualization and analysis in systems biology (Sommer & Schreiber, 2017).
4. Improving Gelation Behavior of Caseinomacropeptide Isolate
In food science, CMPI has been investigated for its effects on the gelation behavior of caseinomacropeptide isolate. Kilic-Akyilmaz et al. (2018) studied how CMPI, treated with transglutaminase, affects the physical properties of this dairy derivative, which is important in various food applications (Kilic-Akyilmaz et al., 2018).
5. Development of Film Wound Dressings
CMPI's role extends to pharmaceutical applications, such as in the development of film wound dressings. Research by Vinklárková et al. (2017) showed how CMPI-based matrices could be used to create dressings with advantageous properties for wound healing (Vinklárková et al., 2017).
6. Amidation versus γ-Lactone Synthesis in Organic Solvents
In chemical engineering, CMPI's reactivity in organic solvents has been a subject of study. Schleeh et al. (2016) explored the reactions of tetrabutylammonium alginate with CMPI, focusing on the synthesis and chemical behavior important for industrial applications (Schleeh et al., 2016).
Properties
Molecular Formula |
C18H19ClN4O.HCl |
|---|---|
Molecular Weight |
379.28 |
synonyms |
3-(2-Chlorophenyl)-5-(5-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl)isoxazole hydrochloride |
Origin of Product |
United States |
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